molecular formula C10H17Br3O2 B14596075 Octyl tribromoacetate CAS No. 59956-65-9

Octyl tribromoacetate

Cat. No.: B14596075
CAS No.: 59956-65-9
M. Wt: 408.95 g/mol
InChI Key: KUQFXUIIYGPMBY-UHFFFAOYSA-N
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Description

Octyl tribromoacetate is an organic compound with the molecular formula C₁₀H₁₇Br₃O₂. It is an ester derived from octanol and tribromoacetic acid.

Preparation Methods

Synthetic Routes and Reaction Conditions

Octyl tribromoacetate can be synthesized through the esterification reaction between octanol and tribromoacetic acid. The reaction typically involves the use of a catalyst, such as sulfuric acid, to facilitate the esterification process. The reaction conditions include heating the mixture under reflux to ensure complete conversion of the reactants to the desired ester .

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalytic systems and optimized reaction conditions can further improve the scalability of the synthesis .

Mechanism of Action

The mechanism of action of octyl tribromoacetate involves its ability to undergo nucleophilic substitution reactions. The bromine atoms in the compound are susceptible to attack by nucleophiles, leading to the formation of new chemical bonds and derivatives. This reactivity is harnessed in various applications, including organic synthesis and material science .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Octyl tribromoacetate is unique due to the presence of three bromine atoms, which impart distinct reactivity and potential for diverse chemical transformations. This makes it a valuable compound in synthetic chemistry and research applications .

Properties

CAS No.

59956-65-9

Molecular Formula

C10H17Br3O2

Molecular Weight

408.95 g/mol

IUPAC Name

octyl 2,2,2-tribromoacetate

InChI

InChI=1S/C10H17Br3O2/c1-2-3-4-5-6-7-8-15-9(14)10(11,12)13/h2-8H2,1H3

InChI Key

KUQFXUIIYGPMBY-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCOC(=O)C(Br)(Br)Br

Origin of Product

United States

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